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Compound of Interest

Compound Name: (3R)-3-Ethylpyrrolidine

Cat. No.: B15046791

Get Quote

Core Identity & Physicochemical Profile
(3R)-3-Ethylpyrrolidine is a chiral secondary amine. Its structural rigidity and specific

stereochemistry make it a valuable building block for designing pharmaceutical agents where

target binding depends on precise spatial orientation.
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Property Data

IUPAC Name (3R)-3-Ethylpyrrolidine

CAS Number (HCl) 235093-99-9

CAS Number (Free Base) Not widely listed; often generated in situ

Molecular Formula C₆H₁₃N (Free Base) / C₆H₁₄ClN (HCl Salt)

Molecular Weight
99.17 g/mol (Free Base) / 135.64 g/mol (HCl

Salt)

Chirality (3R)-Enantiomer

Appearance
Colorless to light yellow liquid (Free Base) /

White solid (HCl)

Solubility
Highly soluble in water, methanol, ethanol;

soluble in DCM (Free Base)

Structural Visualization
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Figure 1: Structural components of (3R)-3-Ethylpyrrolidine highlighting the stereogenic center.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for structural verification. While the chemical shifts of the (3R)

enantiomer are identical to the racemate in achiral solvents (e.g., CDCl₃, DMSO-d₆), the
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integration and coupling patterns confirm the connectivity.

¹H NMR Data (400 MHz, CDCl₃)
The spectrum is characterized by the distinct ethyl group signals and the complex multiplets of

the pyrrolidine ring.

Position Shift (δ, ppm) Multiplicity Integral Assignment

Ethyl-CH₃ 0.89
Triplet (J ≈ 7.5

Hz)
3H

Terminal methyl

of ethyl group

Ethyl-CH₂ 1.32 – 1.45 Multiplet 2H
Methylene of

ethyl group

Ring-C3-H 1.95 – 2.10 Multiplet 1H
Methine proton

at chiral center

Ring-C4-H 1.45 – 1.60 Multiplet 1H

Ring methylene

(one

diastereotopic H)

Ring-C4-H' 2.00 – 2.15 Multiplet 1H

Ring methylene

(other

diastereotopic H)

Ring-C2/C5 2.80 – 3.20 Multiplet 4H

Protons adjacent

to Nitrogen

(deshielded)

N-H 1.80 – 2.50 Broad Singlet 1H

Amine proton

(shift varies with

concentration/sol

vent)

Interpretation Logic:

Symmetry: The molecule lacks a plane of symmetry due to the C3 substituent, making the

C2 and C5 protons chemically nonequivalent (diastereotopic), often appearing as complex

multiplets rather than simple triplets.
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Ethyl Signature: The classic triplet at ~0.9 ppm and quartet/multiplet at ~1.4 ppm confirms

the ethyl chain.

¹³C NMR Data (100 MHz, CDCl₃)
Carbon Type Shift (δ, ppm) Assignment

CH₃ 12.5 Terminal ethyl carbon

CH₂ 27.8 Ethyl methylene

CH 42.1 C3 (Chiral center)

CH₂ 32.5 C4 (Ring methylene)

CH₂ 47.2 C5 (Adjacent to N)

CH₂ 53.8
C2 (Adjacent to N, closest to

ethyl)

Mass Spectrometry (MS)
Mass spectrometry provides molecular weight confirmation and a fragmentation fingerprint

useful for identification.

Ionization & Molecular Ion
Method: ESI (Electrospray Ionization) or EI (Electron Impact).

Molecular Ion (M⁺): m/z 99 (Free Base).

Protonated Ion [M+H]⁺: m/z 100 (ESI positive mode).

Fragmentation Pattern (EI, 70 eV)
The fragmentation follows standard amine mechanisms, primarily alpha-cleavage.
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m/z Fragment Mechanism

99 M⁺ Molecular Ion

70 [M – C₂H₅]⁺
Loss of Ethyl group (alpha-

cleavage)

56 [C₃H₆N]⁺
Ring cleavage (Retro-Diels-

Alder type)

42 [C₂H₄N]⁺ Further ring degradation

Fragmentation Pathway Diagram
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Figure 2: Primary mass spectrometry fragmentation pathways for 3-ethylpyrrolidine.

Infrared (IR) Spectroscopy
IR is used to confirm functional groups, particularly the secondary amine and the alkyl chain.
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Frequency (cm⁻¹) Vibration Mode Intensity Assignment

3300 – 3500 N-H Stretch Medium/Broad
Secondary amine

(free base)

2800 – 3000 C-H Stretch Strong Alkyl C-H (sp³)

1450 – 1470 CH₂ Bend Medium Methylene scissoring

~1150 C-N Stretch Medium C-N single bond

~750 N-H Wag Broad Amine wagging

Note: In the HCl salt form, the N-H stretch usually broadens significantly and shifts to 2400–

3000 cm⁻¹ (ammonium band).

Chiral Analysis & Specific Rotation
This is the critical differentiator between the (3R) enantiomer, the (3S) enantiomer, and the

racemate.

Specific Rotation ( )
Value:

(c = 1.0, Methanol) for the HCl salt.

Sign: Positive (+) rotation indicates the (3R) form in methanol.

Protocol:

Dissolve 100 mg of (3R)-3-Ethylpyrrolidine HCl in 10 mL of HPLC-grade methanol.

Measure in a 1 dm (100 mm) polarimeter tube at 20°C using the Sodium D-line (589 nm).

Verify the blank (pure methanol) reads 0.00°.

Chiral HPLC Method
To determine Enantiomeric Excess (ee%), a chiral column is required.[1]
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Column: Chiralpak AD-H or OD-H (Daicel).

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Detection: UV at 210 nm (low absorption, derivatization may be needed) or Refractive Index

(RI).

Derivatization (Optional): Reaction with Mosher's acid chloride creates diastereomers

resolvable by standard achiral HPLC or ¹H NMR (distinct shifts for diastereotopic protons).

Synthesis & Material Handling
Synthesis Route (Brief)
The (3R)-enantiomer is typically synthesized via:

Starting Material: (R)-Aspartic acid or (R)-Malic acid derivatives (chiral pool).

Cyclization: Formation of the pyrrolidine ring maintaining the stereocenter.

Reduction: Reduction of carbonyls/esters to the ethyl group.

Resolution: Alternatively, racemic 3-ethylpyrrolidine is resolved using tartaric acid

crystallization.

Handling Precautions
Hygroscopic Nature: The HCl salt is hygroscopic. Store in a desiccator.

Volatility: The free base is a volatile liquid with an amine odor. Handle in a fume hood.

Stability: Stable under standard conditions; avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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